N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-(4-cyanophenyl)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C12H11N5OS/c1-17-8-14-16-12(17)19-7-11(18)15-10-4-2-9(6-13)3-5-10/h2-5,8H,7H2,1H3,(H,15,18)
• InChI Key: UUKNDJOTYURJEL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCC(=O)NC2=CC=C(C=C2)C#N
• Molecular Formula: C12H11N5OS
• Molecular Weight: 273.32 g/mol

Description

N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide, also known as CTAP, is a chemical compound that has been widely used in scientific research due to its potential applications in various fields. CTAP is a thioacetamide derivative that is commonly used in studies related to opioid receptors, addiction, and pain management.

Mechanism of Action

N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide acts as a selective antagonist of the mu-opioid receptor, which is a G protein-coupled receptor that is involved in the regulation of pain and addiction. N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide binds to the mu-opioid receptor and prevents the activation of downstream signaling pathways, which results in the inhibition of pain and reward-related behaviors.
Biochemical and Physiological Effects:
N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been shown to have a number of biochemical and physiological effects. N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been shown to reduce the rewarding effects of opioids, which may have implications for the treatment of opioid addiction. N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has also been shown to have analgesic effects in animal models, which may have potential applications in pain management.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide in lab experiments is its potency and selectivity as an antagonist of the mu-opioid receptor. N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been shown to be a highly effective antagonist of the mu-opioid receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, one of the limitations of using N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide is its relatively low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research related to N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide. One potential area of research is the development of more potent and selective antagonists of the mu-opioid receptor. Another area of research is the exploration of the potential therapeutic applications of N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide in the treatment of opioid addiction and pain management. Finally, there is a need for further research to understand the mechanisms underlying the analgesic and anti-addictive effects of N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide.

Synthesis Methods

The synthesis of N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide involves the reaction between 4-cyanobenzoyl chloride and 4-methyl-4H-1,2,4-triazole-3-thiol in the presence of a base such as triethylamine. The reaction takes place in anhydrous conditions, and the product is purified using column chromatography. The yield of N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide is typically around 60-70%.

Scientific Research Applications

N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been extensively used in scientific research due to its potential applications in various fields. One of the primary uses of N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide is in studies related to opioid receptors. N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide is a potent and selective antagonist of the mu-opioid receptor, which is involved in the regulation of pain and addiction. N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been used to study the role of the mu-opioid receptor in various physiological processes, including pain, stress, and reward.
N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has also been used in studies related to addiction and pain management. N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been shown to reduce the rewarding effects of opioids, which may have implications for the treatment of opioid addiction. N-(4-cyanophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has also been shown to have analgesic effects in animal models, which may have potential applications in pain management.